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Compound of Interest

Compound Name: Methyl benzoylformate

CAS No.: 81065-82-9

Cat. No.: B7770078

Get Quote

Introduction

Methyl benzoylformate (C₉H₈O₃), also known as methyl phenylglyoxylate, is a key organic

intermediate in the synthesis of various pharmaceuticals and fine chemicals.[1][2] Its chemical

structure, featuring a benzoyl group attached to a methyl ester through a keto group, gives rise

to a characteristic spectroscopic profile. This technical guide provides a comprehensive

overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)

data for methyl benzoylformate, intended for researchers, scientists, and professionals in

drug development.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for methyl benzoylformate,

providing a clear and concise reference for compound identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data of Methyl Benzoylformate
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.9 - 8.1 Multiplet 2H
Aromatic protons

(ortho to C=O)

~7.4 - 7.7 Multiplet 3H

Aromatic protons

(meta and para to

C=O)

~3.9 Singlet 3H
Methyl protons (-

OCH₃)

Table 2: ¹³C NMR Spectroscopic Data of Methyl Benzoylformate[3]

Chemical Shift (δ) ppm Assignment

~186 Benzoyl Carbonyl Carbon (C=O)

~164 Ester Carbonyl Carbon (C=O)

~134 Aromatic Carbon (para)

~132 Aromatic Carbon (ipso)

~130 Aromatic Carbons (ortho)

~129 Aromatic Carbons (meta)

~53 Methyl Carbon (-OCH₃)

Infrared (IR) Spectroscopy
Table 3: Key IR Absorption Bands of Methyl Benzoylformate[4]
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Wavenumber (cm⁻¹) Intensity Assignment

~3060 Medium Aromatic C-H stretch

~2960 Medium Aliphatic C-H stretch

~1740 Strong Ester C=O stretch

~1680 Strong Ketone C=O stretch

~1600, ~1450 Medium
Aromatic C=C skeletal

vibrations

~1250 Strong C-O stretch (ester)

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Fragmentation Data of Methyl Benzoylformate[5]

m/z Relative Intensity Assignment

164 Moderate Molecular ion [M]⁺

133 Moderate [M - OCH₃]⁺

105 Strong [C₆H₅CO]⁺ (Benzoyl cation)

77 Moderate [C₆H₅]⁺ (Phenyl cation)

59 Moderate [COOCH₃]⁺

Experimental Protocols
The following sections detail the generalized experimental methodologies for acquiring the

spectroscopic data presented above.

NMR Spectroscopy
¹H and ¹³C NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer.

Sample Preparation: Approximately 5-10 mg of methyl benzoylformate is dissolved in 0.5-

0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.
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Tetramethylsilane (TMS) is often added as an internal standard (δ 0.00 ppm).

¹H NMR Acquisition: A standard single-pulse experiment is used. Key parameters include a

30° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

For a high-quality spectrum, 8 to 16 scans are typically co-added.

¹³C NMR Acquisition: A proton-decoupled pulse sequence is employed to obtain a spectrum

with singlet peaks for each unique carbon. A larger number of scans (e.g., 128 to 1024) is

required due to the lower natural abundance of the ¹³C isotope. A relaxation delay of 2-5

seconds is used to ensure proper signal integration, especially for quaternary carbons.

Infrared (IR) Spectroscopy
FT-IR spectra are recorded on a Fourier-Transform Infrared spectrometer.

Sample Preparation: For a liquid sample like methyl benzoylformate, a thin film is prepared

between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates. Alternatively, a

drop of the neat liquid can be placed directly onto the crystal of an Attenuated Total

Reflectance (ATR) accessory.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A

background spectrum of the clean salt plates or ATR crystal is first collected and

automatically subtracted from the sample spectrum. Typically, 16 to 32 scans are averaged

to improve the signal-to-noise ratio.

Mass Spectrometry (MS)
Mass spectra are typically obtained using a mass spectrometer with an electron ionization (EI)

source.

Sample Introduction: A dilute solution of methyl benzoylformate in a volatile organic solvent

(e.g., methanol or acetonitrile) is introduced into the ion source via direct infusion or through

a gas chromatography (GC) column for separation from any impurities.

Ionization: In the EI source, the sample molecules are bombarded with a high-energy

electron beam (typically 70 eV), causing ionization and fragmentation.
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Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer). The

detector records the abundance of each ion.

Data Analysis Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of methyl
benzoylformate.
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Caption: Workflow for Spectroscopic Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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